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An In-depth Technical Guide on the History and Use of Tonalide in Consumer Products

Introduction
Tonalide, also known by its chemical name 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydro-2-

naphthalenyl) ethanone and trade names such as Fixolide, is a synthetic polycyclic musk

(PCM) that has played a significant role in the fragrance industry for decades.[1] Discovered in

1954 by chemists at Polak's Frutal Works (PFW), it rose to prominence as a cost-effective and

versatile ingredient, valued for its persistent, sweet, and musky aroma.[1][2] This guide

provides a comprehensive overview of the history of Tonalide's use in consumer products, its

chemical properties, synthesis, analytical detection methods, and the environmental and health

concerns that have influenced its usage and regulation.

A Historical Perspective on Tonalide
The development of Tonalide was a result of structure-odor relationship research aimed at

creating new musk fragrances.[1] The initial synthesis in 1954 was serendipitous, producing a

tetralin-based ketone instead of the intended indane derivative due to an unexpected molecular

rearrangement.[1] Despite the initial misidentification of its structure, the resulting compound

exhibited a desirable musk character and was patented on October 11, 1954.[1]

By the 1980s, Tonalide had become the second most widely used polycyclic musk after

Galaxolide, finding its way into numerous iconic fine fragrances, including Christian Dior's

Fahrenheit (1988), where it was used at a concentration of up to 11%.[1] Its popularity

stemmed from its excellent stability, solubility in alcohol, and its ability to act as a fixative,

prolonging the scent of other fragrance components.[3][4] However, growing concerns in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1682433?utm_src=pdf-interest
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://fraterworks.com/products/tonalide
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://www.nbinno.com/article/fragrances-and-flavors/sourcing-tonalide-a-guide-for-cosmetic-detergent-manufacturers-mg
https://www.nbinno.com/article/fragrances-and-flavors/understanding-tonalide-chemical-properties-and-olfactory-profile-mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1990s and 2000s regarding its environmental persistence and potential for bioaccumulation led

to a decline in its use and increased regulatory scrutiny.[1][5][6]

1950s: Discovery and Development

1980s: Rise to Prominence

1990s-2000s: Peak Usage and Emerging Concerns

2010s-Present: Regulatory Restrictions and Decline

1954: Tonalide discovered at PFW and patented

Becomes the second most employed polycyclic musk

Widespread adoption

1988: Used in high concentration (11%) in Dior's Fahrenheit

2004: Identified as a High Production Volume chemical by OECD

Continued market dominance

Growing ecotoxicological concerns regarding persistence and bioaccumulation

EU restricts use in cosmetics under Regulation 1223/2009/EC

Scientific evidence prompts action

Decline in popularity and use in consumer products
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A timeline of the history of Tonalide.

Applications in Consumer Products
Tonalide's versatile scent profile and fixative properties led to its incorporation into a wide array

of consumer goods.[3] Its primary applications can be categorized as follows:

Fine Fragrances: It was a key component in many perfumes and colognes, particularly in

masculine and fougère compositions, valued for its ability to provide a warm, musky base

note.[1][7]

Personal Care Products: Tonalide was extensively used in soaps, body lotions, deodorants,

and hair care products to impart a clean and lasting fragrance.[2][3][8]

Household Products: As a stable and cost-effective fragrance, it was a popular choice for

laundry detergents, fabric softeners, and air fresheners.[2][9] Its insolubility in water made it

particularly effective in rinse-off products like laundry detergents, as the scent would remain

on the fabric.[2]

Quantitative Data
The widespread use of Tonalide is reflected in its production volumes and its measured

concentrations in consumer products and the environment.

Table 1: Production and Regulatory Information
Parameter Value/Information Reference

OECD Status
High Production Volume (HPV)

chemical (2004)
[9]

European Production (ca.

2008)
1,000 - 5,000 tonnes per year [9]

EU Cosmetic Regulation
Restricted under Annex III of

Regulation 1223/2009/EC
[10]
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Table 2: Tonalide Concentration in Consumer Products
Product Category

Maximum Reported
Concentration

Reference

Fine Fragrance (e.g., Dior

Fahrenheit)
11% (110 mg/g) [1]

Body Lotions, Perfumes,

Deodorants
8 mg/g [11]

EU Maximum Allowable

Concentrations

Fine Fragrance 2.5% [10]

Leave-on Hydroalcoholic

Products
1.0% [10]

Fragrance Cream 0.5% [10]

Rinse-off Products 0.2% [10]

Other Leave-on Products 0.1% [10]

Table 3: Environmental and Human Biomonitoring Data
Matrix Concentration Range Reference

Environmental

River Water (Australia) Up to 2 µg/L

Biosolids (Global) 0.032 - 427 mg/kg

Soil (International) 0.002 - 0.058 mg/kg dry weight

Human Tissues

Breast Milk 0.59 - 53 µg/kg [10]

Adipose Tissue 1 - 72 µg/kg fat [10]

Blood Up to 247 ng/L [10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1682433?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/tonalid
https://pubmed.ncbi.nlm.nih.gov/17631381/
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Tonalide
The industrial synthesis of Tonalide is typically a two-step process involving Friedel-Crafts

reactions.[12][13][14]

Alkylation: The first step involves the cyclization of raw materials, such as p-cymene and an

olefin like 2,3-dimethyl-1-butene, in the presence of a Lewis acid catalyst (e.g., aluminum

trichloride) to form the intermediate hexamethyl tetralin (HMT).[12][13]

Acylation: The HMT intermediate is then acetylated using an acetylating agent like acetyl

chloride, again catalyzed by a Lewis acid, to yield the final product, Tonalide.[12][13] The

product is then purified, often through crystallization.[12]
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Tonalide Synthesis Workflow

Raw Materials:
p-Cymene

2,3-dimethyl-1-butene
Tertiary butyl chloride

Step 1: Friedel-Crafts Alkylation
(Cyclization)

Lewis Acid Catalyst
(e.g., AlCl3)

Intermediate:
Hexamethyl tetralin (HMT)

Step 2: Friedel-Crafts Acylation

Acetylation Agent:
Acetyl Chloride

Lewis Acid Catalyst
(e.g., AlCl3)

Crude Tonalide

Purification
(e.g., Crystallization)

High-Purity Tonalide

Click to download full resolution via product page

A simplified workflow for the industrial synthesis of Tonalide.
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Analytical Detection in Environmental and Biological
Matrices
The detection and quantification of Tonalide at trace levels require sensitive analytical

techniques due to its presence in complex matrices. A common methodology involves sample

extraction, cleanup, and instrumental analysis.[15][16]

Extraction: Tonalide is isolated from the sample matrix (e.g., water, soil, tissue) using

techniques like solid-phase extraction (SPE) for aqueous samples or solvent extraction for

solid and biological samples.[15][16]

Cleanup and Concentration: The extract is purified to remove interfering co-extracted

substances. This is often achieved using adsorption chromatography. The sample is then

concentrated to increase the analyte concentration to detectable levels.[16]

Instrumental Analysis: The purified and concentrated extract is analyzed using Gas

Chromatography (GC) coupled with a detector, most commonly a Mass Spectrometer (GC-

MS) for high selectivity and sensitivity, or a Flame Ionization Detector (FID).[15][16]
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Analytical Workflow for Tonalide Detection

Sample Collection
(Water, Soil, Biota, etc.)

Extraction
(e.g., Solid-Phase Extraction)

Sample Cleanup & Concentration

Instrumental Analysis
(GC-MS or GC-FID)

Data Processing & Quantification

Click to download full resolution via product page

A general workflow for the analysis of Tonalide in various samples.

Environmental Fate and Toxicological Concerns
Tonalide's chemical properties, particularly its lipophilicity (high octanol-water partition

coefficient, Log Kow), contribute to its environmental behavior.[9] When released into the

environment, primarily through wastewater from the use of consumer products, it tends to

partition from water into sludge, sediment, and biota.[9]
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Environmental Fate of Tonalide

Use in Consumer Products
(Detergents, Cosmetics)

Release to Wastewater

Wastewater Treatment Plant (WWTP)

Treated Effluent Biosolids (Sludge)

Surface Water
(Rivers, Lakes) Soil

Land Application

Sediment

Partitioning

Aquatic Biota
(Fish, Mussels)

Bioaccumulation
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The environmental pathway and fate of Tonalide.

Key concerns associated with Tonalide include:

Persistence: Tonalide is resistant to degradation in the environment, leading to its long-term

presence in various environmental compartments.
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Bioaccumulation: Due to its lipophilic nature, Tonalide can accumulate in the fatty tissues of

organisms, including humans, as evidenced by its detection in adipose tissue and breast

milk.[5][6][10][17]

Endocrine Disruption: Some studies have suggested that Tonalide may possess weak

endocrine-disrupting activity, potentially interfering with hormone systems.[10][8][17]

Although in vitro studies have shown weak effects, in vivo studies have not demonstrated

significant activity at relevant exposure levels.[10]

Ecotoxicity: Tonalide can be toxic to aquatic organisms, and its transformation products in

the environment may, in some cases, be more bioaccumulative and toxic than the parent

compound.[5][6]

These concerns have prompted regulatory bodies, such as the European Union, to restrict the

concentrations of Tonalide allowed in cosmetic products to mitigate human and environmental

exposure.[10][18]

Conclusion
Tonalide has a rich history as a cornerstone of the modern fragrance industry, shaping the

olfactory landscape of countless consumer products for over half a century. Its journey from a

serendipitous discovery to a high-production-volume chemical, and its subsequent partial

decline due to environmental concerns, provides a compelling case study in the lifecycle of a

synthetic chemical. For researchers and scientists, the story of Tonalide underscores the

evolving interplay between chemical innovation, consumer demand, and the increasing

importance of environmental stewardship and toxicological assessment in product

development. The data and protocols outlined in this guide offer a technical foundation for

understanding the legacy and ongoing scientific relevance of this significant fragrance

ingredient.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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